N-benzyl-N-(4,6-difluorobenzo[d]thiazol-2-yl)-3-(methylsulfonyl)benzamide

• IUPAC Name: N-benzyl-N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-methylsulfonylbenzamide
• InChI: InChI=1S/C22H16F2N2O3S2/c1-31(28,29)17-9-5-8-15(10-17)21(27)26(13-14-6-3-2-4-7-14)22-25-20-18(24)11-16(23)12-19(20)30-22/h2-12H,13H2,1H3
• InChI Key: GCQLMMJEZUVBCW-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC(=C1)C(=O)N(CC2=CC=CC=C2)C3=NC4=C(C=C(C=C4S3)F)F
• Molecular Formula: C22H16F2N2O3S2
• Molecular Weight: 458.5 g/mol

Description

N-benzyl-N-(4,6-difluorobenzo[d]thiazol-2-yl)-3-(methylsulfonyl)benzamide is a chemical compound that has gained significant attention in scientific research. It is a potent inhibitor of a specific protein kinase, which makes it an attractive target for drug development.

Scientific Research Applications

Theoretical and Computational Studies

Theoretical Investigation of Antimalarial Sulfonamides : A study examined the reactivity of N-(phenylsulfonyl)acetamide derivatives, revealing their potential in vitro antimalarial activity and ADMET properties. This investigation included theoretical calculations and molecular docking studies to assess the binding energy and activity against malaria and COVID-19 targets, highlighting the utility of such compounds in drug development (Fahim & Ismael, 2021).

Chemical Synthesis and Modification

Fluoroalkylative Aryl Migration : Research demonstrated the synthetic application of fluorinated sulfinate salts, prepared via reduction of corresponding benzo[d]thiazol-2-yl sulfones, in the silver-catalyzed cascade fluoroalkylation/aryl migration/SO2 extrusion of conjugated N-arylsulfonylated amides. This showcases a method for the modification of compounds to potentially improve their biological activity or physicochemical properties (He et al., 2015).

Biological and Pharmacological Screening

Synthesis and Screening for Antimicrobial Activity : A study synthesized various substituted compounds related to benzothiazoles and examined their antimicrobial, antiinflammatory, anticonvulsant, and anthelmintic activities. This research underscores the broad spectrum of biological activities that compounds with benzothiazole moieties can exhibit, suggesting potential applications in developing new therapeutic agents (Patel et al., 2009).

Anticancer Evaluation : A series of N-substituted benzamides were evaluated for their anticancer activity against various cancer cell lines. This study indicates the significance of structural modification in enhancing anticancer efficacy, providing insights into the design of new anticancer drugs (Ravinaik et al., 2021).